
In-Depth Technical Guide: 2-Fluoro-5-
methoxybenzyl alcohol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Fluoro-5-methoxybenzyl alcohol

Cat. No.: B063124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluoro-5-methoxybenzyl
alcohol, a key intermediate in organic synthesis. This document details its chemical properties,

a representative experimental protocol for the synthesis of a closely related isomer, and a

generalized workflow for its chemical preparation and characterization.

Core Chemical Data
2-Fluoro-5-methoxybenzyl alcohol is a substituted aromatic alcohol. The presence of a

fluorine atom and a methoxy group on the benzene ring imparts unique chemical properties

that make it a valuable building block in the synthesis of more complex molecules, particularly

in the fields of pharmaceuticals and materials science.

Property Value

Chemical Name 2-Fluoro-5-methoxybenzyl alcohol

CAS Number 161643-29-4

Molecular Formula C₈H₉FO₂

Molecular Weight 156.16 g/mol
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While a specific, peer-reviewed synthesis protocol for 2-Fluoro-5-methoxybenzyl alcohol is
not readily available in the public domain, the following is a detailed experimental protocol for

the synthesis of its isomer, 5-Fluoro-2-methoxybenzyl alcohol. This procedure is representative

of the chemical transformations required for the synthesis of fluorinated and methoxylated

benzyl alcohol derivatives.[1]

Synthesis of 5-Fluoro-2-methoxybenzyl alcohol[1]

Objective: To synthesize 5-Fluoro-2-methoxybenzyl alcohol via the reduction of 5-Fluoro-2-

methoxybenzaldehyde.

Materials:

5-Fluoro-2-methoxybenzaldehyde (1 equivalent)

Sodium borohydride (2.7 equivalents)

Methanol

Dichloromethane

Magnesium sulfate

Ice water

Procedure:

A solution of 5-fluoro-2-methoxybenzaldehyde in methanol is prepared in a reaction vessel.

The solution is cooled to -10 °C under a nitrogen atmosphere to maintain an inert

environment.

Sodium borohydride is added to the solution in batches to control the reaction rate and

temperature.

The reaction mixture is allowed to slowly warm to room temperature and is stirred for an

additional 30 minutes to ensure the completion of the reaction.
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The methanol solvent is removed under reduced pressure.

Dichloromethane is added to the residue, and the mixture is poured into ice water.

The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

The combined organic phases are dried over magnesium sulfate.

The solvent is removed by concentration under reduced pressure to yield the final product,

5-fluoro-2-methoxybenzyl alcohol.

Characterization:

The structure and purity of the synthesized compound can be confirmed using various

analytical techniques, including:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the chemical structure and

connectivity of atoms. For example, ¹H NMR data for 5-fluoro-2-methoxybenzyl alcohol is

reported as (300 MHz, CDCl₃) δ: 2.58 (m, 1H), 3.81 (s, 3H), 4.63 (d, 2H, J=6.3 Hz), 6.78 (dd,

1H J=8.9 and 4.3 Hz), 6.94 (td, 1H, J=8.5 and 3.1 Hz), 7.04 (dd, 1H, J=8.7 and 3.1 Hz).[1]

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups present in

the molecule.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Experimental and Logical Workflows
The following diagrams illustrate the logical workflow for the synthesis and characterization of a

substituted benzyl alcohol like 2-Fluoro-5-methoxybenzyl alcohol.
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A generalized workflow for the synthesis of 2-Fluoro-5-methoxybenzyl alcohol.
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Characterization Stage
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A typical workflow for the analytical characterization of the synthesized compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b063124?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

